3-Methoxybenzonitrile

• IUPAC Name: 3-methoxybenzonitrile
• InChI: InChI=1S/C8H7NO/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,1H3
• InChI Key: KLXSUMLEPNAZFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C#N
• Molecular Formula: C8H7NO
• DSSTOX Substance ID: DTXSID4074695
• Molecular Weight: 133.15 g/mol
• CAS RN: 1527-89-5

Description

3-Methoxybenzonitrile is an organic compound with the linear formula CH3OC6H4CN. It is a colorless or slightly yellow liquid. It is used as an intermediate for the synthesis of agrochemicals, pharmaceuticals, and chemical intermediates.

Synthesis Analysis

3-Methoxybenzonitrile can undergo a Grignard reaction to form 3-methoxyphenyl cyclopentyl ketone. Further bromination leads to alpha-bromo ketone, which can be treated with ethylamine to form Schiff’s base.

Molecular Structure Analysis

The optimized molecular geometry, lowest unoccupied molecular orbital energy (LUMO), Mulliken atomic charges, polarizability, highest occupied molecular orbital energy(HOMO), and first hyperpolarizability of 3-methoxybenzonitrile were predicted with the aid of density functional theory (DFT) calculations.

Chemical Reactions Analysis

3-Methoxybenzonitrile undergoes dealkylation on treatment with SiCl4/LiI and BF3. It has been used in the synthesis of new organic pigments which were evaluated as the active medium of the solid-state dye laser.

Physical And Chemical Properties Analysis

3-Methoxybenzonitrile has a refractive index of n20/D 1.5402 (lit.), a boiling point of 111-112 °C/13 mmHg (lit.), and a density of 1.089 g/mL at 25 °C (lit.).

Scientific Research Applications

Organic Synthesis

3-Methoxybenzonitrile is a useful compound in organic synthesis. It can undergo various reactions to form different organic compounds. .

Pigment Synthesis

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Mechanism of Action

While the specific mechanism of action for 3-Methoxybenzonitrile is not mentioned in the search results, it is known to react with amines to afford N-substituted benzamides after hydrolysis.

Safety and Hazards

3-Methoxybenzonitrile is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation. It should be stored in a well-ventilated place and kept in a tightly closed container.

Future Directions

While specific future directions for 3-Methoxybenzonitrile are not mentioned in the search results, its use in the synthesis of new organic pigments for solid-state dye lasers suggests potential applications in the field of optoelectronics.

Synthesis routes and methods

Procedure details

A test tube was charged with CuI (20 mg, 0.10 mmol, 10 mol %), 1,10-phenanthroline (36 mg, 0.20 mmol, 20 mol %), Cs2CO3 (652 mg, 2.0 mmol), 3-iodobenzonitrile (229 mg, 1.0 5 mmol), methanol (162 μL, 4.0 mmol) and toluene (1 mL). The test tube was sealed and the reaction mixture was stirred at 110° C. for 23 h. The resulting suspension was cooled to room temperature and filtered through a 0.5×1 cm pad of silica gel eluting with diethyl ether. The filtrate was concentrated. Purification of the residue by flash chromatography on silica gel (2×20 cm; pentane/diethyl ether 5:1) provided 111 mg (84% yield) of the title compound as a colorless oil.

Q & A

Q1: What are the common starting materials for synthesizing 3-Methoxybenzonitrile derivatives?

A1: Vanillin is a frequently utilized starting material for synthesizing 3-Methoxybenzonitrile derivatives. One study demonstrated a two-step synthesis of 4-Hydroxy-3-methoxybenzonitrile (a precursor to 3′-methoxydaidzein) from vanillin. This involved reducing vanillin to vanillyl alcohol using NaBH4, followed by halogenation and nitrilization using PBr3 and KCN, respectively [].

Q2: Are there any alternative synthetic routes to 3,4-dihydroxybenzonitrile?

A2: Yes, 3,4-dihydroxybenzonitrile can be synthesized from 4-hydroxy-3-methoxybenzonitrile through demethylation using metal halides [, ]. This method offers an efficient route with a high yield (75.2%) and purity (99.8%), making it suitable for industrial applications.

Q3: Can 3-Methoxybenzonitrile derivatives act as precursors for other compounds?

A3: Yes, they can serve as valuable building blocks in organic synthesis. For instance, 4-Hydroxy-3-methoxybenzonitrile is a key precursor in synthesizing 3′-methoxydaidzein, an isoflavone derivative with potential medicinal applications [].

Q4: What is the role of 3-Methoxybenzonitrile derivatives in managing plant-parasitic nematodes?

A4: Research indicates that 4-hydroxy-3-methoxybenzonitrile exhibits potential as a management agent against the soybean cyst nematode (Heterodera glycines). In field trials, applying this compound significantly reduced cyst numbers and increased soybean yield compared to untreated controls [].

Q5: How do researchers study the vibrational properties of 3-Methoxybenzonitrile derivatives?

A5: Researchers utilize experimental techniques like Fourier-transform infrared (FT-IR) and Fourier-transform Raman spectroscopy, alongside computational methods such as density functional theory (DFT) calculations. These techniques provide insights into the vibrational frequencies, IR activities, and Raman intensities of the molecule, helping understand its structural properties and behavior [].

Q6: Can you elaborate on the application of computational chemistry in studying 3-Methoxybenzonitrile derivatives?

A6: Computational tools play a crucial role in understanding these molecules. Researchers utilize DFT calculations with basis sets like B3LYP/6-311++G(d,p) to predict molecular properties. These include optimized geometry, vibrational frequencies, frontier orbital energies (HOMO-LUMO), and nonlinear optical (NLO) properties. Additionally, natural bond orbital (NBO) analysis helps elucidate intramolecular interactions like charge transfer and hyperconjugation, further contributing to understanding the stability and reactivity of these compounds [].

Q7: Has 3-Methoxybenzonitrile been found in natural sources?

A7: While 3-Methoxybenzonitrile itself hasn't been widely reported in plants, a closely related compound, 4-hydroxy-3-methoxybenzamide, has been identified in Naravelia zeylanica (Ranunculaceae). This finding is significant as it marks the first reported occurrence of simple C6C1 benzamides as natural products [, ].

Q8: What is the significance of discovering simple benzamides in plants?

A8: The identification of these compounds in Naravelia zeylanica expands our understanding of the natural product diversity within this plant family. Further research is needed to determine their ecological roles and potential applications [, ].

Q9: What are the potential applications of 4-aminoquinazoline derivatives derived from 3-Methoxybenzonitrile?

A9: Studies have shown that certain 4-aminoquinazoline derivatives, synthesized from 4-(3-Chloropropoxy)-3-methoxybenzonitrile, exhibit promising anti-tumor activities. Notably, compounds like 3-chloro-4-fluoro-phenyl-{7-[3-(2-chlorophenoxy)-propoxy]-6-methoxy-quinazolin-4-yl}amine and 5-chloro-2-{3-[4-(3-chloro-4-fluorophenylamino)-6-methoxy-quinazolin-7-yloxy]-propoxy}-benzaldehyde demonstrated significant inhibition of Bcap-37 cell proliferation, suggesting their potential as anti-cancer agents [].